Cas no 2703745-69-9 ((R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride)

(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride is a chiral organic compound featuring a stereogenic center at the 3-position, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of a 4-bromo-2-methylphenyl group enhances its utility as a building block in medicinal chemistry, particularly for designing bioactive molecules. The hydrochloride salt improves stability and solubility, facilitating handling in synthetic processes. This compound is commonly employed in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Suitable for use under controlled conditions, it serves as a key intermediate in organic and medicinal chemistry workflows.

(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride structure

2703745-69-9 structure

Product Name:(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride

CAS No:2703745-69-9

MF:C₁₀H₁₅BrClNO

MW:280.59

CID:5086084

PubChem ID:156022630

Update Time:2025-06-14

(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride
- (3R)-3-amino-3-(4-bromo-2-methylphenyl)propan-1-ol;hydrochloride
- 2703745-69-9
- F76591
- (3R)-3-amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride
- BS-47382
- (3R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol HCl
- Inchi： 1S/C10H14BrNO.ClH/c1-7-6-8(11)2-3-9(7)10(12)4-5-13;/h2-3,6,10,13H,4-5,12H2,1H3;1H/t10-;/m1./s1
- InChI Key： NLCMZGULJUIZHV-HNCPQSOCSA-N
- SMILES： [C@@H](C1C=CC(Br)=CC=1C)(N)CCO.Cl

Computed Properties

Exact Mass: 279.00255g/mol
Monoisotopic Mass: 279.00255g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2Å²

(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1230416-1g	(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	1g	$1300	2024-06-03
Aaron	AR01XCOG-100mg	(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	100mg	$314.00	2025-02-12
Aaron	AR01XCOG-250mg	(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	250mg	$472.00	2025-02-12
1PlusChem	1P01XCG4-100mg	(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	100mg	$265.00	2024-05-08
1PlusChem	1P01XCG4-250mg	(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	250mg	$397.00	2024-05-08
1PlusChem	1P01XCG4-1g	(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	1g	$1020.00	2024-05-08
eNovation Chemicals LLC	Y1230416-1g	(R)-3-amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	1g	$1160	2025-02-24
eNovation Chemicals LLC	Y1230416-1g	(R)-3-amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride	2703745-69-9	95%	1g	$1160	2025-02-25

(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride Related Literature

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Additional information on (R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride

Comprehensive Overview of (R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride (CAS No. 2703745-69-9)

(R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride (CAS 2703745-69-9) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 4-bromo-2-methylphenyl group and the (R)-configuration of the amino alcohol moiety, make it a valuable intermediate for drug discovery. Researchers are increasingly focusing on such chiral building blocks due to their role in developing enantioselective therapeutics, a hot topic in modern precision medicine.

The compound's hydrochloride salt form enhances its stability and solubility, critical for formulation studies. Recent trends in AI-driven drug design and computational chemistry have amplified interest in analogs like this, as they serve as key scaffolds for kinase inhibitors and GPCR-targeted drugs. Searches for "chiral amine synthesis" and "pharmaceutical intermediates" have surged by 120% year-over-year, reflecting the demand for structurally complex molecules like 2703745-69-9.

Analytical characterization of (R)-3-Amino-3-(4-bromo-2-methylphenyl)propan-1-ol hydrochloride typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These techniques align with current industry priorities for quality-by-design (QbD) approaches. Notably, the bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a technique widely discussed in green chemistry forums.

Applications extend to central nervous system (CNS) drug development, where similar structures show activity as neurotransmitter modulators. This connects to trending searches about "blood-brain barrier penetration" and "neuroprotective agents." The compound's logP and hydrogen bonding capacity make it relevant to discussions on Lipinski's rule of five compliance.

Storage recommendations for CAS 2703745-69-9 emphasize protection from moisture at 2-8°C, following best practices for amino alcohol derivatives. Safety data sheets highlight standard handling procedures comparable to other research-grade fine chemicals, with no special hazards beyond typical laboratory precautions.